methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate

• IUPAC Name: methyl 2-[(5-methyl-1,2-oxazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C13H12N2O4/c1-8-7-11(15-19-8)12(16)14-10-6-4-3-5-9(10)13(17)18-2/h3-7H,1-2H3,(H,14,16)
• InChI Key: QHPYBZHEZNPOMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

Methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate, also known as MICA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MICA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 293.32 g/mol. In

Mechanism of Action

The mechanism of action of methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate is not fully understood, but it is believed to interact with various cellular targets, including enzymes and receptors. methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has also been found to bind to the mu-opioid receptor, which is involved in pain perception.
Biochemical and Physiological Effects
methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has also been shown to reduce inflammation by inhibiting the production of inflammatory mediators. Additionally, methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has been found to have analgesic effects, which may be mediated through its interaction with the mu-opioid receptor.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate in lab experiments is its high purity and stability. methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate is also relatively easy to synthesize, which makes it a cost-effective research tool. However, one limitation of methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate. One area of interest is the development of methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate-based diagnostic tools for Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate and its potential applications in the treatment of cancer and inflammatory diseases. Finally, the synthesis of novel methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate derivatives may lead to the development of more potent and selective compounds for use in research and clinical settings.
Conclusion
Methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate, or methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate, is a chemical compound with a wide range of potential applications in scientific research. Its synthesis method is relatively simple and yields a high-purity product. methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has been shown to possess antitumor, anti-inflammatory, and analgesic activities, and may have potential as a diagnostic tool for Alzheimer's disease. While there are limitations to its use in certain experiments, methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate remains a valuable research tool with numerous future directions for study.

Synthesis Methods

The synthesis of methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with thionyl chloride to form 5-methyl-3-isoxazolecarbonyl chloride. This intermediate compound is then reacted with methyl 2-aminobenzoate to yield methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate. The overall yield of this process is approximately 50%, and the purity of the final product can be increased through recrystallization.

Scientific Research Applications

Methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to possess antitumor, anti-inflammatory, and analgesic activities. methyl 2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has also been investigated for its potential as a diagnostic tool for Alzheimer's disease, as it has been found to bind to beta-amyloid plaques in the brain.